2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H12ClN3OS2/c17-12-3-5-13(6-4-12)22-10-15(21)20-16-19-14(9-23-16)11-2-1-7-18-8-11/h1-9H,10H2,(H,19,20,21)
• InChI Key: YPLMAJUDZZCDIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CSC(=N2)NC(=O)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C16H12ClN3OS2
• Molecular Weight: 361.9 g/mol

Description

The compound “2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide” is a complex organic molecule that contains several functional groups and rings, including a chlorophenyl group, a pyridinyl group, and a thiazolyl group. These groups are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiazole ring, a pyridine ring, and a chlorophenyl group. The sulfur atom in the thiazole ring could potentially form a sulfanyl group with the chlorophenyl group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich nitrogen and sulfur atoms, as well as the electron-withdrawing chloro group. These could participate in various chemical reactions, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide is a heterocyclic compound that contains both sulfur and nitrogen atoms. The sulfur atom is involved in the formation of a thiazole ring, while the nitrogen atom is involved in the formation of a pyridine ring. The thiazole ring is responsible for the anti-inflammatory activity of this compound, while the pyridine ring is responsible for its anticonvulsant activity.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, anticonvulsant, and antioxidant activities. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-α and interleukin-6. It has also been shown to reduce the production of nitric oxide, which is a pro-inflammatory molecule. In addition, this compound has been shown to reduce the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide is a relatively stable compound, making it an ideal starting material for laboratory experiments. It is also relatively inexpensive and easy to obtain. However, it is not soluble in water, making it difficult to work with in aqueous solutions. In addition, this compound can be toxic if ingested.

Future Directions

Future research could focus on the development of new synthetic methods for the synthesis of 2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide. In addition, further research could explore the potential of this compound for the treatment of various diseases, such as cancer and neurological disorders. Finally, research could be conducted to determine the exact mechanism of action of this compound and its potential side effects.

Synthesis Methods

2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide is synthesized through a multi-step process. The first step involves the reaction of 4-chlorobenzene-sulfonyl chloride and 4-pyridinecarboxylic acid in an aqueous medium. This reaction results in the formation of 4-chlorobenzene-sulfonyl-4-pyridinecarboxylic acid. This intermediate is then converted to 4-chlorobenzene-sulfonyl-4-pyridinecarboxylamide by the reaction with ammonia in an aqueous medium. The final step involves the reaction of the 4-chlorobenzene-sulfonyl-4-pyridinecarboxylamide with thiourea to form this compound.

Scientific Research Applications

2-[(4-chlorophenyl)sulfanyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide has been widely used in scientific research. It has been used in the synthesis of several drugs, including anti-inflammatory agents and anticonvulsants. It has also been used in the synthesis of dyes, such as the fluorescent dye 4-chloro-2-sulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide. This compound has also been used in the synthesis of other compounds, including polymers and surfactants.